Cas no 68869-49-8 (5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione)
68869-49-8 structure
Product Name:5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:68869-49-8
MF:C21H16ClN3OS
MW:393.889242172241
CID:1730422
PubChem ID:3052504
Update Time:2025-04-21
5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties
Names and Identifiers
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- 5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-(4-chlorophenyl)-3-[(4-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
- CHEMBL510458
- 5-(4-Biphenoxymethyl)-1-(4-chlorophenyl)-1H-1,2,4-triazole-2-thiol
- DTXSID10218957
- s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-chlorophenyl)-
- 68869-49-8
-
- Inchi: 1S/C21H16ClN3OS/c22-17-8-10-18(11-9-17)25-20(23-24-21(25)27)14-26-19-12-6-16(7-13-19)15-4-2-1-3-5-15/h1-13H,14H2,(H,24,27)
- InChI Key: BWWGMMLRODKIDI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(NN=C1COC1C=CC(=CC=1)C1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 393.0702610g/mol
- Monoisotopic Mass: 393.0702610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 69Ų
5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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